Cas no 527-17-3 (2,3,5,6-Tetramethyl-p-benzoquinone)

2,3,5,6-Tetramethyl-p-benzoquinone is a symmetrically substituted quinone derivative characterized by its four methyl groups positioned ortho to the carbonyl functionalities. This compound exhibits notable stability and redox activity, making it useful as an intermediate in organic synthesis and as an electron acceptor in charge-transfer complexes. Its rigid, planar structure and electron-deficient quinoid core contribute to its utility in materials science, particularly in the development of conductive polymers and photochemical applications. The methyl substituents enhance solubility in organic solvents while maintaining thermal stability. This compound is also employed in mechanistic studies of electron-transfer processes due to its well-defined electrochemical properties.

2,3,5,6-Tetramethyl-p-benzoquinone structure

527-17-3 structure

Product Name:2,3,5,6-Tetramethyl-p-benzoquinone

CAS No:527-17-3

MF:C₁₀H₁₂O₂

MW:164.201083183289

MDL:MFCD00001604

CID:368907

PubChem ID:329748289

Update Time:2025-05-27

2,3,5,6-Tetramethyl-p-benzoquinone Chemical and Physical Properties

Names and Identifiers

- 2,3,5,6-Tetramethylcyclohexa-2,5-diene-1,4-dione
- Tetramethyl-1,4-benzoquinone
- 2,5-Cyclohexadiene-1,4-dione,2,3,5,6-tetramethyl-
- Duroquinone
- 2,3,5,6-Tetram
- 2,3,5,6-Tetramethyl-1,4-benzoquinone
- 2,3,5,6-tetramethyl-1,4-BQ
- 2,3,5,6-Tetramethylbenzoquinone
- 2,3,5,6-tetramethyl-p-benzoquinone
- p-Benzoquinone,2,3,5,6-tetramethyl
- p-Benzoquinone,tetramethyl
- tetramethylbenzoquinone
- Tetramethyl-p-quinone
- Tetramethylquinone
- Tetramethyl-p-benzoquinone
- p-Benzoquinone, tetramethyl-
- p-Benzoquinone, 2,3,5,6-tetramethyl-
- 2,5-Cyclohexadiene-1,4-dione, 2,3,5,6-tetramethyl-
- p-Benzoquinone, tetramethyl-, semiquinone
- 2,3,5,6-Tetrameth
- tetramethyl benzoquinone
- DB01927
- FT-0625631
- Duroquinone, 97%
- InChI=1/C10H12O2/c1-5-6(2)10(12)8(4)7(3)9(5)11/h1-4H
- 2,3,5,6-Tetramethylbenzo-1,4-quinone
- CHEMBL151604
- NSC-2068
- Duroquinone, Standard for quantitative NMR, TraceCERT(R)
- EINECS 208-409-8
- 2,4-dione, 2,3,5,6-tetramethyl-
- UNII-X0Q8791R69
- SY051484
- NS00032563
- 2,5,6-Tetramethyl-1,4-benzoquinone
- CCRIS 2989
- AC-27924
- tetramethylcyclohexa-2,5-diene-1,4-dione
- MFCD00001604
- 2,5,6-Tetramethyl-p-benzoquinone
- CHEBI:42023
- NSC2068
- NSC 2068
- HMS1667I20
- AKOS004903738
- CS-0153601
- 2,3,5,6-tetramethyl-[1,4]benzoquinone
- D70252
- DUROQUINONE [MI]
- Q2423089
- AI3-61045
- 2,5,6-Tetramethylbenzoquinone
- X0Q8791R69
- 2,3,5,6-Tetramethylbenzo-1,4-quinone #
- 2,3,5,6-tetramethyl-2,5-cyclohexadiene-1,4-dione
- p-Benzoquinone,3,5,6-tetramethyl-
- DTXSID50200659
- T0672
- 527-17-3
- AS-67719
- 1,4-Diodo-2,3,5,6-Tetramethylbenzene
- SCHEMBL58325
- p-Benzoquinone, 2,3,5,6-tetramethyl-(8CI)
- STL356801
- pBenzoquinone, tetramethyl
- 2,3,5,6Tetramethylpbenzoquinone
- 2,3,5,6Tetramethylbenzoquinone
- 2,5Cyclohexadiene1,4dione, 2,3,5,6tetramethyl
- DTXCID30123150
- 2,3,5,6Tetramethyl1,4benzoquinone
- pBenzoquinone, 2,3,5,6tetramethyl
- pBenzoquinone, tetramethyl, semiquinone
- Tetramethylpbenzoquinone
- Tetramethyl1,4benzoquinone
- Tetramethylpquinone
- 2,3,5,6-Tetramethyl-p-benzoquinone
- MDL： MFCD00001604
- Inchi： 1S/C10H12O2/c1-5-6(2)10(12)8(4)7(3)9(5)11/h1-4H3
- InChI Key： WAMKWBHYPYBEJY-UHFFFAOYSA-N
- SMILES： O=C1C(C)=C(C)C(C(C)=C1C)=O

Computed Properties

Exact Mass: 164.08400
Monoisotopic Mass: 164.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 11
XLogP3: 2.2
Topological Polar Surface Area: 34.1

Experimental Properties

Color/Form: Yellow acicular crystals
Density: 1.0326 (rough estimate)
Melting Point: 110-112 °C (lit.)
Boiling Point: 251.67°C (rough estimate)
Flash Point: 83.6 ºC
Refractive Index: 1.5220 (estimate)
PSA: 34.14000
LogP: 1.81100
Solubility: Soluble in ethanol, benzene, ether, sulfuric acid and hot petroleum ether, insoluble in water.
Merck: 3470

2,3,5,6-Tetramethyl-p-benzoquinone Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
RTECS：GU5410000
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S24/25

2,3,5,6-Tetramethyl-p-benzoquinone Customs Data

HS CODE：2914690090
Customs Data：

China Customs Code:
2914690090

Overview:

2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Summary:

2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2,3,5,6-Tetramethyl-p-benzoquinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T161852-25G	2,3,5,6-Tetramethyl-p-benzoquinone	527-17-3	>98.0%(GC)	25g	¥2306.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T161852-5G	2,3,5,6-Tetramethyl-p-benzoquinone	527-17-3	>98.0%(GC)	5g	¥570.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T161852-1G	2,3,5,6-Tetramethyl-p-benzoquinone	527-17-3	>98.0%(GC)	1g	¥198.90	2023-08-31
Alichem	A019149621-100g	2,3,5,6-Tetramethylcyclohexa-2,5-diene-1,4-dione	527-17-3	95%	100g	$692.00	2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T858273-25g	Tetramethyl-1,4-benzoquinone	527-17-3	98%	25g	2,718.00	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	D223204-1G	2,3,5,6-Tetramethyl-p-benzoquinone	527-17-3		1g	¥583.72	2023-11-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	D223204-5G	2,3,5,6-Tetramethyl-p-benzoquinone	527-17-3		5g	¥1240.59	2023-11-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	06856-1G	2,3,5,6-Tetramethyl-p-benzoquinone	527-17-3	Standard for quantitative NMR,	1G	￥2257.74	2022-02-23
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	T0672-1G	Tetramethyl-1,4-benzoquinone	527-17-3	>98.0%(GC)	1g	¥240.00	2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	T0672-5G	Tetramethyl-1,4-benzoquinone	527-17-3	>98.0%(GC)	5g	¥630.00	2024-04-16

2,3,5,6-Tetramethyl-p-benzoquinone Production Method

Production Method 1

9005-53-2

527-17-3

103-81-1

831-00-5

22607-11-0

74421-05-9

2219-78-5

219726-60-0

94391-24-9

60826-26-8

7443-70-1

51504-54-2

72386-20-0

79-31-2

494-99-5

646-07-1

4041-09-2

1131-62-0

432-25-7

56687-68-4

93-15-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Molybdenum , Copper Solvents: Methanol , Water ; 7 h, 220 °C
1.2 Reagents: Water

Reference

Cu-Mo doped zeolite ZSM-5 catalyzed conversion of lignin to alkyl phenols with high selectivity

Singh, Sunit Kumar; et al, Catalysis Science & Technology, 2015, 5(4), 2117-2124

2,3,5,6-Tetramethyl-p-benzoquinone Raw materials

Lignin

2,3,5,6-Tetramethyl-p-benzoquinone Preparation Products

2,3,5,6-Tetramethyl-p-benzoquinone Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:527-17-3)四甲基对苯醌

Order Number:LE1710075

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:34

Price ($):discuss personally

Email:18501500038@163.com

2,3,5,6-Tetramethyl-p-benzoquinone Related Literature

1. Zerovalent platinum chemistry. Part V. Bistriphenylphosphineplatinum(0) quinone complexes

S. Cenini,R. Ugo,G. La Monica J. Chem. Soc. A 1971 416
2. Topochemistry. Part XIII. The crystal structure of 2,3,5,6-tetramethyl-1,4-benzoquinone (duroquinone)

D. Rabinovich,G. M. J. Schmidt,E. Ubell J. Chem. Soc. B 1967 131
3. Effect of methyl substitution on the crystal structures of complexes of quinones with hydroquinones. Crystal structures of the 1 : 1 complex of 2,3,5,6-tetramethyl-1,4-benzoquinone with 2,3,5,6-tetramethylbenzohydroquinone and of the 1 : 2 complex of 2,3,5,6-tetramethylbenzoquinone with hydroquinone. Correlation of Fourier transform infrared spectra with structure

William T. Pennington,Abhimanyu O. Patil,David Y. Curtin,Iain C. Paul J. Chem. Soc. Perkin Trans. 2 1986 1693
4. Cyclopentadienyl- or pentamethylcyclopentadienyl-(arene)cobalt(III) complexes: arene = indole, benzene, mesitylene, hexamethylbenzene, 1,4-dihydroxy- and 1-hydroxy-4-methoxytetramethylbenzene

Geoffrey Fairhurst,Colin White J. Chem. Soc. Dalton Trans. 1979 1531
5. Diels–Alder trapping of in situ generated dienes from 3,4-dihydro-2H-pyran with p-quinone catalysed by p-toluenesulfonic acid

Radhakrishnan Mohan Raj,Kalpattu K. Balasubramanian,Deivanayagam Easwaramoorthy Org. Biomol. Chem. 2017 15 1115

Related Categories

527-17-3 (2,3,5,6-Tetramethyl-p-benzoquinone) Related Products

Recommended suppliers